4-ethoxy-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide

• IUPAC Name: 4-ethoxy-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C21H22N2O2S/c1-3-25-18-11-9-16(10-12-18)20(24)22-14-13-19-15(2)23-21(26-19)17-7-5-4-6-8-17/h4-12H,3,13-14H2,1-2H3,(H,22,24)
• InChI Key: KMLPVRWRCNVTPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCC2=C(N=C(S2)C3=CC=CC=C3)C
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

The compound “4-ethoxy-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceuticals. It also contains a thiazole ring, which is a heterocyclic compound that is often found in drugs and other bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The benzamide moiety would contribute to the polarity of the molecule, while the thiazole ring could potentially participate in aromatic stacking interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amide group in the benzamide moiety could undergo hydrolysis to form a carboxylic acid and an amine. The thiazole ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide moiety could increase its solubility in polar solvents, while the thiazole ring could potentially increase its stability.

Scientific Research Applications

Antioxidant Potential

Some derivatives of this compound have shown good scavenging potential, which suggests that they could be used as antioxidants. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Synthesis of Other Compounds

This compound can also be used in the synthesis of other compounds. For example, it can be used to prepare a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines containing alkyl, aromatic, hindered, chiral and achiral hydroxyalkyl, ester and imidazole groups.

Drug Development

Given its wide range of biological activities, this compound could be used in the development of new drugs. For example, its antibacterial, antifungal, and anticancer properties could be harnessed to create new treatments for various diseases.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it could potentially act by binding to a specific protein target in the body. The benzamide moiety is often associated with histamine H1 receptor affinity.